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Compound of Interest

Compound Name: DRP1i27 dihydrochloride

Cat. No.: B10857957 Get Quote

An In-Depth Technical Guide to the Chemical Properties and Applications of DRP1i27
Dihydrochloride

Introduction
DRP1i27 dihydrochloride is a novel, potent, and specific small molecule inhibitor of the

human Dynamin-related protein 1 (Drp1).[1][2][3] Drp1 is a large GTPase that acts as the

primary regulator of mitochondrial fission, a crucial process for cellular health, metabolism,

quality control, and apoptosis.[4][5] Dysregulated Drp1 activity and the resulting excessive

mitochondrial fission are implicated in a variety of pathologies, making Drp1 a significant

therapeutic target.[4][6] Unlike other inhibitors such as Mdivi-1, which has shown off-target

effects and questionable specificity, DRP1i27 has been demonstrated to bind directly to human

Drp1, offering a more reliable tool for research and drug development.[7][8] This guide provides

a comprehensive overview of the chemical properties, mechanism of action, and experimental

applications of DRP1i27.

Chemical and Physical Properties
The following table summarizes the key physicochemical properties of DRP1i27 and its

dihydrochloride salt. This data is essential for preparing stock solutions, formulating for in vivo

studies, and understanding the compound's behavior in experimental settings.
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Parameter Value Reference(s)

Product Name DRP1i27 dihydrochloride [2][9]

CAS Number 1453028-33-5 [1]

Chemical Formula C₁₇H₂₀Cl₂N₆O [10] (Calculated)

Molecular Weight 399.29 g/mol [10] (Calculated)

Purity 99.36% [1]

Solubility
In DMSO: ≥ 2.5 mg/mL (6.82

mM)
[10]

Storage (Solid)

Store in a sealed, protected

environment (e.g., under

nitrogen), avoiding moisture

and light.

[9]

Storage (Stock Solution)

-80°C for up to 6 months;

-20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

[2][10]

Appearance Solid [10]

Mechanism of Action
DRP1i27 functions as a direct inhibitor of Drp1's enzymatic activity.[4] It binds to the GTPase

site of human Drp1, forming hydrogen bonds with key residues such as Gln34 and Asp218.[1]

[9] This binding action prevents the hydrolysis of GTP, a step that is essential for the

conformational changes Drp1 must undergo to constrict and divide mitochondria.[4] By

inhibiting this core function, DRP1i27 effectively blocks the process of mitochondrial fission,

leading to an increase in elongated and interconnected mitochondrial networks within the cell.

[1][4] This mechanism has been shown to be Drp1-dependent, as the compound has no effect

on mitochondrial morphology in Drp1 knock-out cells.[7][8]

The binding affinity of DRP1i27 to human Drp1 isoform 3 has been quantified by multiple

methods, yielding a dissociation constant (KD) of 190 µM as measured by Microscale

Thermophoresis (MST) and 286 µM by Surface Plasmon Resonance (SPR).[1][7][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.medchemexpress.com/drp1i27-dihydrochloride.html
https://www.invivochem.com/product/V77065
https://www.medchemexpress.com/drp1i27.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_DRP1i27.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_DRP1i27.pdf
https://www.medchemexpress.com/drp1i27.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_DRP1i27.pdf
https://www.invivochem.com/product/V77065
https://www.medchemexpress.com/drp1i27-dihydrochloride.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_DRP1i27.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_DRP1i27.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_DRP1i27_Mechanism_and_Impact_on_Mitochondrial_Dynamics.pdf
https://www.medchemexpress.com/drp1i27.html
https://www.invivochem.com/product/V77065
https://www.benchchem.com/pdf/A_Technical_Guide_to_DRP1i27_Mechanism_and_Impact_on_Mitochondrial_Dynamics.pdf
https://www.medchemexpress.com/drp1i27.html
https://www.benchchem.com/pdf/A_Technical_Guide_to_DRP1i27_Mechanism_and_Impact_on_Mitochondrial_Dynamics.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9747717/
https://pubmed.ncbi.nlm.nih.gov/36513726/
https://www.medchemexpress.com/drp1i27.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9747717/
https://www.invivochem.com/product/V77065
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drp1-Mediated Mitochondrial Fission and Inhibition by DRP1i27
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Experimental Workflow: Mitochondrial Morphology Assay

1. Seed cells on sterile glass coverslips in a 24-well plate

2. Treat with DRP1i27 (e.g., 5-50 µM)
and Vehicle Control (DMSO) for 2-24 hours

3. Add Mitochondrial Dye (e.g., MitoTracker™)
for the final 30 minutes of incubation

4. Wash with pre-warmed PBS, then fix
with 4% Paraformaldehyde (PFA)

5. Mount coverslips and acquire images using
a fluorescence or confocal microscope

6. Analyze images to quantify mitochondrial morphology
(% of cells with fragmented vs. tubular networks)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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